Cas no 1805350-37-1 (3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid
• CAS No: 1805350-37-1
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862068
• Update Time: 2025-05-21

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(9(11)12)2-6(10)7(13-4)3-8(14)15/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： ZTWQRBVXWZTKDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(C)=NC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid

Comprehensive Overview of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS No. 1805350-37-1)

3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS No. 1805350-37-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique bromine and difluoromethyl substitutions, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in synthesis and its role as a key intermediate in the production of advanced materials and bioactive agents.

The molecular structure of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid features a pyridine ring substituted with a bromine atom at the 3-position, a difluoromethyl group at the 5-position, and a methyl group at the 6-position. The acetic acid moiety at the 2-position further enhances its reactivity, making it a valuable building block in organic synthesis. This combination of functional groups allows for a wide range of chemical transformations, enabling the creation of novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for pyridine derivatives like 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid has surged, driven by their utility in developing next-generation pharmaceuticals. The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their ability to improve metabolic stability and bioavailability in drug candidates. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into lead compounds to enhance their therapeutic profiles. Additionally, the presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions and Suzuki-Miyaura coupling.

From an agrochemical perspective, 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid has shown promise as an intermediate in the synthesis of novel pesticides and herbicides. The difluoromethyl moiety is known to impart resistance to enzymatic degradation, a feature highly sought after in crop protection chemicals. This has led to increased research into its potential use in developing sustainable agricultural solutions, a hot topic among environmental scientists and agronomists. The compound's ability to act as a precursor for heterocyclic agrochemicals makes it a subject of interest in patents and scientific literature.

The synthesis and characterization of 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), which are commonly searched by analytical chemists. Its purity and stability under various conditions are critical factors for researchers, as these attributes determine its suitability for further applications. The compound's CAS No. 1805350-37-1 serves as a unique identifier, enabling precise tracking in chemical databases and regulatory filings, a feature highly valued in compliance-driven industries.

In conclusion, 3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-acetic acid (CAS No. 1805350-37-1) represents a cutting-edge compound with multifaceted applications in both pharmaceutical and agrochemical sectors. Its unique structural features, including the bromine, difluoromethyl, and acetic acid groups, make it a versatile tool for synthetic chemists. As research into fluorinated compounds and pyridine-based intermediates continues to expand, this molecule is poised to play a pivotal role in the development of innovative solutions addressing global challenges in healthcare and agriculture.